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Compound of Interest

Compound Name: Fenazaquin-D13

Cat. No.: B15556661 Get Quote

An In-depth Technical Guide to the Certificate of Analysis and Purity of Fenazaquin-D13

For researchers, scientists, and drug development professionals, the quality and

characterization of analytical standards are paramount. This guide provides a comprehensive

overview of the information typically found in a Certificate of Analysis (CoA) for Fenazaquin-
D13, with a focus on purity assessment and the analytical methodologies employed.

Fenazaquin-D13 is the deuterated internal standard for Fenazaquin, a quinazoline acaricide

and insecticide. Its primary use is in quantitative analysis to ensure accuracy and precision by

correcting for matrix effects and variations in analytical procedures.

Physicochemical Properties of Fenazaquin
While this guide focuses on Fenazaquin-D13, its physicochemical properties are essentially

identical to those of the parent compound, Fenazaquin. The following table summarizes key

properties of Fenazaquin.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b15556661?utm_src=pdf-interest
https://www.benchchem.com/product/b15556661?utm_src=pdf-body
https://www.benchchem.com/product/b15556661?utm_src=pdf-body
https://www.benchchem.com/product/b15556661?utm_src=pdf-body
https://www.benchchem.com/product/b15556661?utm_src=pdf-body
https://www.benchchem.com/product/b15556661?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

IUPAC Name 4-tert-butylphenethyl quinazolin-4-yl ether

CAS Number 120928-09-8

Molecular Formula C₂₀H₂₂N₂O

Molecular Weight 306.40 g/mol

Appearance White to tan, crystalline solid

Melting Point 77.5-80.0 °C

Relative Density 1.16

Vapour Pressure (25 °C) < 6 ×10⁻⁶ Pa

Water Solubility (pH 7) 102 µg/L

Source: Food and Agriculture Organization of the United Nations

Analytical Methods for Purity and Quantification
The purity of Fenazaquin-D13 is typically determined using high-performance liquid

chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS) or gas

chromatography (GC) coupled with mass spectrometry (GC-MS). These methods are highly

sensitive and selective, allowing for the accurate quantification of the deuterated standard and

the detection of any potential impurities.

Quantitative Method Performance
The
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15556661?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

